1-(1-ethyl-1H-indol-3-yl)-3-(2-methoxyethyl)urea
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Description
1-(1-ethyl-1H-indol-3-yl)-3-(2-methoxyethyl)urea is a useful research compound. Its molecular formula is C14H19N3O2 and its molecular weight is 261.325. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
A study conducted by Hu et al. (2018) described the synthesis and crystal structure of a closely related compound, 1-(2-(1H-indo1-3-yl)ethyl)-3-(2-methoxyphenyl)urea. The compound was characterized using NMR, ESI-MS, and X-ray diffraction, indicating its potential for detailed structural analysis which could be pivotal in designing drugs with specific molecular targets. The study also explored the antitumor activity of this compound through MTT assay, highlighting its potential application in cancer research (Ch Hu et al., 2018).
Anticancer Activity
The aforementioned study by Hu et al. not only detailed the synthesis and structural characterization of the compound but also evaluated its antitumor activities. The compound exhibited promising antitumor effects, which were further analyzed through docking studies into the CDK4 protein, providing insights into its mechanism of action against cancer cells. This suggests that derivatives of 1-(1-ethyl-1H-indol-3-yl)-3-(2-methoxyethyl)urea could have significant applications in developing new anticancer therapies (Ch Hu et al., 2018).
Potential Enzymatic Inhibition
Another area of research involves the investigation of related urea derivatives for their inhibitory effects on various enzymes. Studies on compounds with similar structural features have shown effectiveness in inhibiting enzymes like acetylcholinesterase and butyrylcholinesterase, which play crucial roles in neurological disorders. This suggests that this compound and its derivatives might also hold potential for the development of treatments for conditions like Alzheimer's disease, given their structural similarity and the potential for enzymatic inhibition (A. Sujayev et al., 2016).
Properties
IUPAC Name |
1-(1-ethylindol-3-yl)-3-(2-methoxyethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-3-17-10-12(11-6-4-5-7-13(11)17)16-14(18)15-8-9-19-2/h4-7,10H,3,8-9H2,1-2H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFVHDQKABSGRFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C2=CC=CC=C21)NC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.